1-Methyl-1H-imidazole-2-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 1-methyl-1H-imidazole-2-carbaldehyde and related compounds involves various strategies, including copper-catalyzed oxidative coupling reactions, which are known for their high atom economy and mild conditions. For example, a practical synthesis of 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes has been developed using copper-catalyzed oxidative coupling of amidines and α,β-unsaturated aldehydes (Li et al., 2015). Another method involves "water-mediated" hydroamination and silver-catalyzed aminooxygenation to synthesize imidazo[1,2-a]pyridines, showcasing the versatility of synthesis approaches for imidazole derivatives (Mohan et al., 2013).
Molecular Structure Analysis
Structural analysis of imidazole derivatives is crucial for understanding their chemical behavior. Crystallographic studies provide insight into the molecular geometry and intermolecular interactions, which are essential for predicting reactivity and properties. For instance, the crystal structure of 1-(propa-1,2-dienyl)-1H-benzo(d)imidazole-2-carbaldehyde has been determined, revealing the compound's crystallization in a monoclinic system and highlighting the importance of structural analysis in understanding molecular behavior (Selvanayagam et al., 2010).
Chemical Reactions and Properties
Imidazole derivatives participate in a variety of chemical reactions, reflecting their chemical properties. For instance, the synthesis of imidazo[4,5-b]pyridines from aminoimidazolecarbaldehydes showcases the reactivity of these compounds towards condensation reactions (Perandones & Soto, 1997). Additionally, the silver-catalyzed [3 + 2] domino reaction provides an efficient strategy to synthesize imidazole-5-carbaldehydes, highlighting the versatility of imidazole derivatives in synthetic chemistry (Wang et al., 2017).
Scientific Research Applications
1. Synthesis of Schiff Bases
- Application Summary: 1-Methyl-2-imidazolecarboxaldehyde is used in the synthesis of Schiff bases . Schiff bases are compounds that contain a functional group that is a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group – not hydrogen. They are often used as ligands in the formation of coordination compounds.
2. Synthesis of Tridentate Schiff-base Carboxylate-containing Ligands
- Application Summary: 1-Methyl-2-imidazolecarboxaldehyde is used in the preparation of tridentate Schiff-base carboxylate-containing ligands . These ligands are often used in the formation of coordination compounds.
- Methods of Application: The synthesis involves a condensation reaction between 1-Methyl-2-imidazolecarboxaldehyde and appropriate amino acids like β-alanine and 2-aminobenzoic acid .
3. Pharmaceuticals
- Application Summary: 1-Methyl-2-imidazolecarboxaldehyde is an important raw material and intermediate used in the synthesis of various pharmaceuticals .
4. Agrochemicals
- Application Summary: 1-Methyl-2-imidazolecarboxaldehyde is used as a raw material and intermediate in the synthesis of various agrochemicals .
6. Synthesis of New Donor-Π-Acceptor (D-Π-A) Type Dye
Safety And Hazards
properties
IUPAC Name |
1-methylimidazole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O/c1-7-3-2-6-5(7)4-8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEBFLTZXUXZPJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10160205 |
Source
|
| Record name | 1H-Imidazole-2-carboxaldehyde, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10160205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-1H-imidazole-2-carbaldehyde | |
CAS RN |
13750-81-7 |
Source
|
| Record name | 1H-Imidazole-2-carboxaldehyde, 1-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013750817 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Imidazole-2-carboxaldehyde, 1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10160205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-2-imidazolecarboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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